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Compound of Interest

Diglycidyl 1,2-
Compound Name:
cyclohexanedicarboxylate

Cat. No.: B1198411

In-Depth Technical Guide: Diglycidyl 1,2-
cyclohexanedicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diglycidyl 1,2-
cyclohexanedicarboxylate, a key chemical compound with significant applications in
materials science and emerging roles in drug delivery systems. This document details its
fundamental properties, synthesis, and its application in the formulation of nanoparticle-based
therapeutic carriers.

Core Compound Properties

Diglycidyl 1,2-cyclohexanedicarboxylate is an organic compound recognized for its dual
epoxide functionalities, making it a valuable crosslinking agent. Its chemical and physical
properties are summarized below.
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Property Value

Molecular Formula C14H2006[1]

Molecular Weight 284.31 g/mol [1]

CAS Number 5493-45-8[1]

Appearance Colorless to light yellow liquid
Boiling Point 200-205 °C at 2 mmHg[1][2]
Density 1.22 g/mL at 25 °C[1][2]
Refractive Index n20/D 1.487 (lit.)[1][2]
Solubility Insoluble in water

Synthesis of Diglycidyl 1,2-
cyclohexanedicarboxylate

While a detailed, peer-reviewed experimental protocol for the synthesis of Diglycidyl 1,2-
cyclohexanedicarboxylate is not readily available in the public domain, a general
methodology can be inferred from patents and related literature concerning similar compounds.
The synthesis typically involves the epoxidation of a precursor molecule. A patent for a related
compound, diglycidyl 4,5-epoxycyclohexane-1,2-dicarboxylate, describes a method that can be
adapted.[3]

Representative Synthesis Workflow:

The following diagram outlines a representative workflow for the synthesis of a diglycidyl ester,
based on available literature.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://patents.google.com/patent/CN102391211A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

A representative workflow for the synthesis of a diglycidyl ester.

Application in Drug Delivery: Nanoparticle
Formulation

Diglycidyl 1,2-cyclohexanedicarboxylate has been utilized as a crosslinking agent to
formulate nanoparticles for drug and gene delivery. Specifically, it has been used to crosslink
polyethylenimine (PEI), a cationic polymer widely used for condensing nucleic acids into
nanoparticles.[4] This crosslinking enhances the stability of the nanoparticles.

Experimental Protocol: Preparation of Crosslinked PEI
Nanoparticles for Gene Delivery

The following is a generalized protocol for the preparation of PEI hanoparticles crosslinked with
a diglycidyl ether, based on established methodologies for creating polyplexes for gene
delivery.

Materials:

Branched Polyethylenimine (PEI)

Diglycidyl 1,2-cyclohexanedicarboxylate (or other diglycidyl ether crosslinker)

Plasmid DNA (pDNA)

Nuclease-free water
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» Appropriate buffers (e.g., HEPES-buffered saline)
Procedure:

o PEI Stock Solution Preparation: Prepare a 1 mg/mL stock solution of PEI in nuclease-free
water. Adjust the pH to 7.0 with HCI to ensure complete dissolution. Filter the solution
through a 0.22 pm sterile filter.[5]

e Crosslinking Reaction:
o In a controlled reaction vessel, dissolve PEI in an appropriate solvent.

o Add Diglycidyl 1,2-cyclohexanedicarboxylate to the PEI solution. The molar ratio of PEI
to the crosslinker is a critical parameter that must be optimized to control the size and
surface charge of the resulting nanoparticles.

o Allow the reaction to proceed under controlled temperature and stirring for a specified
duration to ensure efficient crosslinking.

o Nanoparticle-DNA Complex (Polyplex) Formation:
o Dilute the crosslinked PEI solution to the desired concentration in a suitable buffer.
o In a separate tube, dilute the plasmid DNA in the same buffer.

o Add the PEI solution to the DNA solution dropwise while gently vortexing. The ratio of
nitrogen atoms in PEI to phosphate groups in DNA (N/P ratio) is a key factor influencing
transfection efficiency and cytotoxicity and should be systematically varied to find the
optimal ratio.

o Incubate the mixture at room temperature for 20-30 minutes to allow for the formation of
stable polyplexes.

o Characterization of Nanoparticles:

o Size and Zeta Potential: Measure the hydrodynamic diameter and surface charge of the
nanoparticles using dynamic light scattering (DLS).
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o Morphology: Visualize the shape and size of the nanoparticles using transmission electron
microscopy (TEM).

o DNA Condensation and Protection: Perform a gel retardation assay to confirm the
condensation of DNA by the crosslinked PEI. A DNase | protection assay can be used to
assess the ability of the nanoparticles to protect the encapsulated DNA from enzymatic

degradation.

Experimental Workflow for Nanoparticle Formulation and Characterization:
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Nanoparticle Formulation and Characterization Workflow

(Prepare PEI Stock Solution (1 mg/mL))

Crosslink PEI with Diglycidyl .
(1,2-cyc|ohexanedicarboxylate) (Prepare 2IRIAT SO|U'[IOI‘])

Form Polyplexes (PEI-pDNA)
by mixing solutions

Characterize Nanoparticles:
- Size (DLS)
- Zeta Potential (DLS) (Cell Culture and Transfection Studies)
- Morphology (TEM)
- DNA Protection (Gel Assay)
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Cellular Uptake and Intracellular Trafficking of PEI-based Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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